(4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one

Specification

• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol
• IUPAC Name: 3-(chloromethyl)-4-[(Z)-(5-methoxyindol-3-ylidene)methyl]-2H-1,2-oxazol-5-one
• Standard InChI: InChI=1S/C14H11ClN2O3/c1-19-9-2-3-12-10(5-9)8(7-16-12)4-11-13(6-15)17-20-14(11)18/h2-5,7,17H,6H2,1H3/b8-4+
• Standard InChI Key: SKXSVAZIUJUKHG-XBXARRHUSA-N
• Isomeric SMILES: COC1=CC\2=C(C=C1)N=C/C2=C\C3=C(NOC3=O)CCl
• Canonical SMILES: COC1=CC2=C(C=C1)N=CC2=CC3=C(NOC3=O)CCl

Introduction

The compound (4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one is a complex organic molecule that combines elements of indole and oxazole rings. This compound is not extensively documented in the available literature, but its structure and potential applications can be inferred from related compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the indole and oxazole rings. Common methods might involve the use of nitrile oxides or other reactive intermediates to form the oxazole ring, followed by condensation reactions to attach the indole moiety.

Related Compounds and Research Findings

• Related Compounds: Compounds like (4E)-3-(Chloromethyl)-4-[(2-methyl-1H-indol-3-yl)methylene]isoxazol-5(4H)-one are available commercially and may share similar properties.

• Biological Activities: Indole and oxazole derivatives are known for their diverse biological activities. For instance, some indole-based compounds exhibit anticancer properties.

Data Tables

Given the limited specific information available on (4E)-3-(chloromethyl)-4-[(5-methoxy-1H-indol-3-yl)methylidene]-1,2-oxazol-5(4H)-one, we can only provide general data on related compounds:

Compound	Molecular Formula	Molecular Weight	CAS Number
3-(Chloromethyl)-4-[(5-methoxyindol-3-ylidene)methyl]-2H-1,2-oxazol-5-one	$C_{14}H_{11}ClN_{2}O_{3}$	290.70 g/mol	1142199-58-3
(4E)-3-(Chloromethyl)-4-(1H-indol-4-ylmethylene)isoxazol-5(4H)-one	$C_{13}H_{9}ClN_{2}O_{2}$	260.68 g/mol	1142199-63-0